Cas no 13055-62-4 (2-Iodo-1-methyl-4-(trifluoromethyl)benzene)

• Product Name: 2-Iodo-1-methyl-4-(trifluoromethyl)benzene
• CAS No: 13055-62-4
• MF: C₈H₆F₃I
• MW: 286.032925128937
• MDL: MFCD15143543
• CID: 856334
• PubChem ID: 23149939
• Update Time: 2025-10-29

2-Iodo-1-methyl-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-1-methyl-4-(trifluoromethyl)benzene
• 3-Iodo-4-methylbenzotrifluoride
• 2-Iod-4-trifluormethyltoluol
• 2-Jod-4-trifluormethyltoluol
• 4-Trifluormethyl-2-jodtoluol
• BS-20453
• AKOS015151124
• ZRLVXVHZQHJOQQ-UHFFFAOYSA-N
• SCHEMBL2267852
• DTXSID90631024
• D73888
• MFCD15143543
• CS-0077329
• DB-347158
• Benzene, 2-iodo-1-methyl-4-(trifluoromethyl)-
• 13055-62-4

• MDL： MFCD15143543
• Inchi： 1S/C8H6F3I/c1-5-2-3-6(4-7(5)12)8(9,10)11/h2-4H,1H3
• InChI Key： ZRLVXVHZQHJOQQ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)C=CC=1C

Computed Properties

• Exact Mass: 285.94700
• Monoisotopic Mass: 285.94663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.61840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Iodo-1-methyl-4-(trifluoromethyl)benzene

2-Iodo-1-methyl-4-(trifluoromethyl)benzene (CAS 13055-62-4): Properties, Applications, and Market Insights

2-Iodo-1-methyl-4-(trifluoromethyl)benzene (CAS 13055-62-4) is a specialized halogenated aromatic compound that has gained significant attention in pharmaceutical and agrochemical research. This compound, also known as 1-methyl-2-iodo-4-(trifluoromethyl)benzene, features a unique molecular structure combining iodine and trifluoromethyl groups on a benzene ring, making it a valuable intermediate in organic synthesis.

The growing demand for fluorinated compounds in drug development has positioned 2-Iodo-1-methyl-4-(trifluoromethyl)benzene as a crucial building block. Recent studies highlight its importance in creating CF3-containing pharmaceuticals, particularly in the development of kinase inhibitors and anti-inflammatory agents. The trifluoromethyl group enhances metabolic stability and bioavailability, addressing one of the key challenges in modern drug design.

From a chemical perspective, CAS 13055-62-4 demonstrates several notable characteristics. The compound typically appears as a pale yellow to colorless liquid at room temperature, with a molecular weight of 286.04 g/mol. Its iodo-substituted benzene structure makes it particularly reactive in cross-coupling reactions, especially in palladium-catalyzed transformations that are fundamental to pharmaceutical synthesis.

In material science applications, researchers are exploring 2-Iodo-1-methyl-4-(trifluoromethyl)benzene for developing advanced liquid crystal materials and organic electronic components. The electron-withdrawing nature of both the iodine and trifluoromethyl groups creates interesting electronic properties that may benefit OLED technology and organic semiconductors.

The synthesis of 1-methyl-2-iodo-4-(trifluoromethyl)benzene typically involves iodination of corresponding methylbenzene precursors. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles.

Market analysis indicates steady growth in demand for CAS 13055-62-4, particularly from Asia-Pacific pharmaceutical manufacturers. The compound's role in producing next-generation therapeutics has made it a focus of supply chain strategies, with manufacturers optimizing production to meet both research-scale and commercial-scale requirements.

Quality control standards for 2-Iodo-1-methyl-4-(trifluoromethyl)benzene have become increasingly stringent, with HPLC purity typically exceeding 98%. Analytical methods including GC-MS and NMR spectroscopy are routinely employed to verify compound identity and assess impurity profiles, especially for pharmaceutical applications.

Storage and handling recommendations for 13055-62-4 emphasize protection from light and moisture, typically suggesting amber glass containers under inert atmosphere. These precautions maintain the compound's stability and prevent degradation of the reactive aryl-iodine bond.

Recent patent literature reveals innovative applications of 2-Iodo-1-methyl-4-(trifluoromethyl)benzene in PET radiopharmaceuticals, where the iodine position allows for radioisotope substitution. This emerging application aligns with the growing diagnostic imaging market and personalized medicine trends.

Environmental and safety assessments of 1-methyl-2-iodo-4-(trifluoromethyl)benzene continue to evolve, with particular attention to its biodegradation pathways. While not classified as acutely toxic, proper laboratory handling procedures are recommended, including use of personal protective equipment during manipulation.

The global market for CAS 13055-62-4 is projected to expand at a CAGR of approximately 5-7% through 2028, driven by increasing R&D investment in fluorinated compounds. Pricing trends show moderate fluctuations based on iodine market dynamics and regional manufacturing capacity.

Academic research utilizing 2-Iodo-1-methyl-4-(trifluoromethyl)benzene has produced numerous publications in top-tier chemistry journals, particularly in studies of C-H activation methodologies and direct arylation techniques. These developments continue to expand the synthetic utility of this versatile intermediate.

Future developments may see 13055-62-4 playing a role in metal-organic framework (MOF) synthesis and catalysis, where its unique electronic properties could facilitate novel material designs. Researchers are also investigating its potential in creating fluorescent probes for biological imaging applications.

For purchasers and researchers, understanding the technical specifications of 2-Iodo-1-methyl-4-(trifluoromethyl)benzene is crucial. Key parameters include iodine content (typically 44-46%), water content (<0.5%), and residual solvent levels. These specifications ensure optimal performance in downstream synthetic applications.

The compound's role in medicinal chemistry continues to grow, particularly in fragment-based drug discovery approaches. Its balanced lipophilicity and molecular weight make it an attractive scaffold for developing small molecule therapeutics targeting protein-protein interactions.

Transport regulations for CAS 13055-62-4 vary by region, but generally classify it as non-hazardous for transportation purposes when properly packaged. However, users should always verify current regulations before shipping, particularly for international transactions.

Analytical reference standards of 1-methyl-2-iodo-4-(trifluoromethyl)benzene have become increasingly available to support quality control in pharmaceutical manufacturing. These standards enable precise quantification and method validation in analytical workflows.

In conclusion, 2-Iodo-1-methyl-4-(trifluoromethyl)benzene (CAS 13055-62-4) represents a versatile and valuable chemical building block with expanding applications across pharmaceutical, materials science, and specialty chemical sectors. Its unique combination of structural features ensures continued relevance in cutting-edge chemical research and industrial applications.